L-GLUTAMATE OXIDASE

• CAS RN: 39346-34-4
• Molecular Formula: C14H12N6O6
• synonyms: EC 1.4.3.11; L-GLUTAMATE OXIDASE; L-GLUTAMATE: OXYGEN OXIDO-REDUCTASE[DEAMINATING]; L-GLUTAMATE OXIDASE FROM*STREPTOMYCES SP; L-Glutamate Oxidase from Streptomyces sp.,L-Glutamate:oxygen oxidoreductase (deaminating)

Description

L-glutamate oxidase (GLOD) is an enzyme characterized by its ability to catalyze the oxidation of L-glutamic acid to α-ketoglutaric acid, ammonia, and hydrogen peroxide, using molecular oxygen and water. This process involves the cofactor flavin adenine dinucleotide (FAD) and has significant applications in food, medicine, and fermentation industries (B. Chun, 2012).

Synthesis Analysis

This compound is produced by various microbial sources, including Streptomyces species. The enzyme's synthesis in these microbes is optimized under specific fermentation conditions, which are crucial for achieving high yields and activity levels of GLOD. These conditions include the right substrates, temperature, pH, and aeration rates, which are tailored to enhance the enzyme's production and catalytic efficiency (T. Kamei et al., 1983).

Molecular Structure Analysis

The molecular structure of this compound from Streptomyces sp. X-119-6 has been elucidated, revealing a homodimeric structure in its precursor form. Upon enzymatic proteolysis, a mature enzyme with an α2β2γ2 structure is formed, which is more active than its precursor. This structural transformation is essential for the enzyme's functionality and its substrate specificity (J. Arima et al., 2009).

Chemical Reactions and Properties

This compound catalyzes the specific oxidation of L-glutamate, converting it into α-ketoglutaric acid, ammonia, and hydrogen peroxide. This reaction is facilitated by the enzyme's flavin-adenine dinucleotide (FAD) cofactor, highlighting the enzyme's specificity and efficiency in utilizing L-glutamate as a substrate (T. Kamei et al., 1983).

Physical Properties Analysis

The physical properties of this compound include its optimal temperature and pH for activity, molecular weight, and isoelectric point. These properties are critical for the enzyme's stability and activity in various applications. For example, this compound from Streptomyces sp. 18G has an optimal pH between 7.0-7.4 and shows maximum activity at 37°C. Its molecular weight is approximately 120,000, consisting of two identical subunits (Supawadee Wachiratianchai et al., 2004).

Chemical Properties Analysis

The enzyme's chemical properties, such as substrate specificity and inhibition by various agents, are crucial for its application. This compound specifically oxidizes L-glutamate, with minimal activity towards D-glutamate and L-aspartate. The enzyme's activity is inhibited by metal ions such as Ag+, Hg2+, indicating the importance of these ions in modulating the enzyme's function (T. Kamei et al., 1983).

Scientific Research Applications

Role in Neurological Conditions

Research has demonstrated the enzyme's importance in neurological conditions, highlighting its involvement in glutamate regulation, which is crucial for brain function. For example, studies on Alzheimer's disease (AD) have shown variations in enzyme activity and amino acid concentrations in the cerebrospinal fluid (CSF) and brain of AD patients compared to controls. Increased activities of enzymes like glutamic oxaloacetate transaminase (GOT), which is closely related to glutamate metabolism, have been observed in AD brain cortices, indicating a potential imbalance in glutamate and related amino acids such as L-glutamine and L-aspartate (D’Aniello et al., 2005).

Impact on Metabolic Pathways

L-Glutamate oxidase's role extends to metabolic pathways, where its activity influences the synthesis and degradation of crucial biomolecules. For instance, its associated enzyme, glutamate carboxypeptidase II (GCPII), has been studied for its role in early embryonic development and its association with neural tube defects (NTDs) in high-risk populations (Xie et al., 2012). Moreover, polymorphisms in genes related to glutamate metabolism, such as the glutamate-cysteine ligase catalytic subunit (GCLC), have been linked to various cardiovascular diseases, further emphasizing the enzyme's significance in metabolic regulation (Koide et al., 2003).

Biomarkers for Disease

The enzyme's activity and related metabolic pathways have been explored as potential biomarkers for diseases. For example, variations in the expression of glutamate-related enzymes and proteins have been associated with psychiatric disorders such as schizophrenia and major depressive disorder (MDD), suggesting their potential as biomarkers for these conditions (Genotypic Association of the DAOA Gene with Resting-State Brain Activity in Major Depression, Chen et al., 2012). Furthermore, oxidative stress markers in the aqueous humor, such as glutamine synthase (GS) and nitric oxide synthase (NOS), have been investigated in primary open angle glaucoma, demonstrating the enzyme's relevance in ocular health (Bagnis et al., 2012).

Mechanism of Action

Target of Action

L-Glutamate Oxidase (LGOX) is an enzyme that primarily targets L-glutamate, a key amino acid in protein synthesis . This enzyme belongs to the family of oxidoreductases, specifically those acting on the CH-NH2 group of donors with oxygen as acceptor .

Mode of Action

LGOX catalyzes the oxidative deamination of L-glutamate to α-ketoglutarate, ammonia, and hydrogen peroxide . The substrates of this enzyme are L-glutamate, O2, and H2O, whereas its products are 2-oxoglutarate, NH3, and H2O2 . This reaction is facilitated by the enzyme’s cofactor, FAD .

Biochemical Pathways

The action of LGOX affects the glutamate metabolism pathway. By catalyzing the conversion of L-glutamate to α-ketoglutarate, it plays a crucial role in the tricarboxylic acid cycle . α-Ketoglutarate is an important intermediate in the tricarboxylic acid cycle and plays a crucial role in peptide and amino acid synthesis .

Pharmacokinetics

The enzyme’s activity can be influenced by factors such as ph and temperature .

Result of Action

The action of LGOX results in the production of α-ketoglutarate, ammonia, and hydrogen peroxide from L-glutamate . This reaction is crucial for various biological processes, including the tricarboxylic acid cycle and the synthesis of peptides and amino acids .

Action Environment

The activity of LGOX can be influenced by environmental factors such as pH and temperature . For instance, the maximum activity of the recombinant LGOX was observed at pH 7.5 . Understanding these environmental influences is crucial for optimizing the use of LGOX in various applications, including the production of α-ketoglutarate .

Safety and Hazards

L-Glutamate Oxidase may form combustible dust concentrations in air. It is recommended to store it in a well-ventilated place and keep the container tightly closed. Avoid inhalation, and contact with eyes, skin, and clothing. Avoid repeated or prolonged exposure.

Future Directions

L-Glutamate Oxidase has potential applications in the food industry, where it can be used to enhance the flavor of foods, and improve the functional properties of proteins. Future research could focus on improving the usability of proteins and peptides, and improving their functional properties, without decreasing water solubility and absorption efficiency.

Q & A

Q1: What is L-Glutamate Oxidase (LGOX)?

A1: this compound (LGOX) is a flavin-dependent enzyme that catalyzes the oxidation of L-glutamic acid to α-ketoglutaric acid, ammonia, and hydrogen peroxide. [, , , ]

Q2: What is the biological source of LGOX?

A2: LGOX is primarily found in various microorganisms, particularly Streptomyces species. Several strains, including Streptomyces cremeus, Streptomyces litmocidini, Streptomyces violascens, and Streptomyces platensis, are known producers of this enzyme. [, , , ]

Q3: How does LGOX interact with its substrate, L-glutamic acid?

A3: LGOX utilizes FAD as a cofactor to bind and oxidize L-glutamic acid. The enzyme exhibits high substrate specificity towards L-glutamic acid, with significantly lower activity observed for other amino acids like L-aspartate. [, , ]

Q4: What are the downstream effects of the LGOX-catalyzed reaction?

A4: The reaction products, α-ketoglutaric acid and ammonia, are important intermediates in various metabolic pathways, including the tricarboxylic acid cycle and amino acid biosynthesis. Hydrogen peroxide, another product, can be further utilized by other enzymes or participate in cellular signaling. [, , ]

Q5: What is the molecular formula and weight of LGOX?

A5: The molecular formula and weight of LGOX vary slightly depending on the source organism and purification method. For instance, LGOX from Streptomyces sp. X-119-6 has a molecular weight of approximately 140,000 Da and contains 2 moles of FAD per mole of enzyme. []

Q6: What spectroscopic data is available for LGOX?

A6: LGOX exhibits characteristic flavoprotein absorption spectra. It shows absorption maxima at 273 nm, 385 nm, and 465 nm, with a shoulder around 490 nm, indicating the presence of FAD as a cofactor. [, ]

Q7: How does the structure of LGOX contribute to its catalytic activity?

A7: LGOX from Streptomyces sp. X-119-6 has a hexamer structure (α2β2γ2) composed of three subunits with molecular weights of 44,000 Da, 16,000 Da, and 9,000 Da. This complex structure is crucial for its activity and stability. Recombinant LGOX expressed as a single polypeptide exhibits lower activity and stability compared to the native enzyme, highlighting the importance of the subunit structure. [, ]

Q8: How can the stability of LGOX be improved?

A9: Immobilization techniques have been widely employed to enhance LGOX stability for various applications. For instance, immobilization on controlled pore glass (CPG), non-porous glass beads, and microcrystalline cellulose has been shown to improve the enzyme's stability for analytical and biocatalytic applications. [, , ]

Q9: What are the applications of LGOX in analytical methods?

A9: LGOX has found widespread use in developing biosensors and analytical methods for the detection and quantification of L-glutamic acid. These applications include:

• Flow injection analysis (FIA) systems: LGOX immobilized on various supports, such as CPG or non-porous glass beads, enables rapid and sensitive detection of L-glutamic acid in food samples, pharmaceuticals, and fermentation broths. [, , , ]
• Chemiluminescence-based assays: The hydrogen peroxide produced by the LGOX-catalyzed reaction can be coupled with chemiluminescent reagents to develop highly sensitive assays for L-glutamic acid. [, ]
• Electrochemical biosensors: LGOX immobilized on electrodes enables direct amperometric detection of L-glutamic acid based on the consumption of oxygen or production of hydrogen peroxide. These sensors find applications in monitoring L-glutamic acid levels in various biological samples. [, , , ]

Q10: How is LGOX used in the production of D-glutamate?

A11: D-glutamate can be produced from L-glutamate using a bioreactor system containing immobilized glutamate racemase and LGOX. Glutamate racemase catalyzes the racemization of L-glutamate to D-glutamate, while LGOX selectively oxidizes the remaining L-glutamate. This process allows for efficient separation and recovery of D-glutamate. [, ]

Q11: Can LGOX be used to produce other valuable compounds?

A12: Yes, LGOX can be applied in the enzymatic production of α-ketoglutaric acid, a valuable intermediate in the tricarboxylic acid cycle and a precursor for various chemicals and pharmaceuticals. Optimization of fermentation conditions and utilization of genetically engineered strains can further enhance α-ketoglutaric acid production using LGOX. [, , ]

Q12: What factors can influence the activity of LGOX?

A13: Several factors, including pH, temperature, substrate concentration, and the presence of inhibitors or activators, can affect LGOX activity. The enzyme exhibits an optimum pH range of 7.0-8.0 and an optimum temperature range of 30-50°C. [, , ]

Q13: What are the known inhibitors of LGOX?

A14: Metal ions such as Ag+, Hg2+, Cu2+, p-chloromercuribenzoate (PCMB), and N-bromosuccinimide have been shown to inhibit LGOX activity. [, ]

Q14: Are there any known activators of LGOX?

A15: Mn2+ has been reported to have a stimulating effect on LGOX activity. []